Cas no 1782834-88-1 (3-Bromo-5-fluoro-4-hydroxybenzyl alcohol)

• Product Name: 3-Bromo-5-fluoro-4-hydroxybenzyl alcohol
• CAS No: 1782834-88-1
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• CID: 4963522
• Update Time: 2025-10-28

3-Bromo-5-fluoro-4-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-hydroxybenzyl alcohol

• Inchi： 1S/C7H6BrFO2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,10-11H,3H2
• InChI Key： GCNUQGRAIQNZTH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(CO)=C1)F)O

Computed Properties

• Exact Mass: 219.95352 g/mol
• Monoisotopic Mass: 219.95352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.02
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5

Additional information on 3-Bromo-5-fluoro-4-hydroxybenzyl alcohol

3-Bromo-5-fluoro-4-hydroxybenzyl Alcohol: A Comprehensive Overview

3-Bromo-5-fluoro-4-hydroxybenzyl alcohol, also known by its CAS number 1782834-88-1, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines bromine, fluorine, and hydroxyl groups on a benzene ring, along with a hydroxymethyl group. The presence of these functional groups makes it a versatile building block for synthesizing more complex molecules.

The synthesis of 3-bromo-5-fluoro-4-hydroxybenzyl alcohol typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, which has been a focal point in recent studies published in leading journals like Angewandte Chemie and Nature Chemistry.

In terms of applications, 3-bromo-5-fluoro-4-hydroxybenzyl alcohol has shown promise in the development of novel drug candidates. Its hydroxyl group provides opportunities for hydrogen bonding interactions, which are crucial for bioavailability and target binding affinity. Fluorine substitution enhances lipophilicity and metabolic stability, making it an attractive moiety in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

The compound's versatility extends to materials science, where it serves as a precursor for advanced polymers and coatings. Its bromine atom can act as a site for further functionalization, enabling the creation of materials with tailored properties such as UV resistance or improved mechanical strength. Innovations in polymer chemistry have leveraged this compound to develop high-performance materials used in electronics and aerospace industries.

From an environmental perspective, the synthesis and application of 3-bromo-5-fluoro-4-hydroxybenzyl alcohol are closely monitored to ensure sustainability. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental footprint of its production processes. For example, solvent-free reactions and biodegradable catalysts are being explored to align with global sustainability goals.

In conclusion, 3-bromo-5-fluoro-4-hydroxybenzyl alcohol (CAS 1782834-88-1) stands out as a critical intermediate in modern organic synthesis. Its unique combination of functional groups and adaptability across multiple disciplines underscore its importance in contemporary research and industry. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in driving innovation across various sectors.